Cas no 247571-77-3 (2-Methyl-1,2,3,4-tetrahydroacridine-9-carboxylic acid)

2-Methyl-1,2,3,4-tetrahydroacridine-9-carboxylic acid is a heterocyclic compound featuring a tetrahydroacridine core with a carboxylic acid functional group at the 9-position and a methyl substituent at the 2-position. This structure imparts unique chemical properties, making it a valuable intermediate in organic synthesis and pharmaceutical research. The compound’s rigid acridine framework and functional groups allow for versatile reactivity, particularly in the development of bioactive molecules. Its stability and well-defined molecular architecture facilitate precise modifications, enabling applications in medicinal chemistry, such as the design of cholinesterase inhibitors or other CNS-targeting agents. The carboxylic acid group further enhances its utility for derivatization or salt formation.
2-Methyl-1,2,3,4-tetrahydroacridine-9-carboxylic acid structure
247571-77-3 structure
Product Name:2-Methyl-1,2,3,4-tetrahydroacridine-9-carboxylic acid
CAS No:247571-77-3
MF:C15H15NO2
MW:241.285104036331
CID:1004913
PubChem ID:2771941
Update Time:2025-09-26

2-Methyl-1,2,3,4-tetrahydroacridine-9-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Methyl-1,2,3,4-tetrahydroacridine-9-carboxylic acid
    • 9-acridinecarboxylic acid, 1,2,3,4-tetrahydro-2-methyl-
    • 2-methyl-1,2,3,4-tetrahydroacridine-9-carboxylic acid(SALTDATA: FREE)
    • 2-methyl-1,2,3,4-tetrahydro-9-acridinecarboxylic acid
    • 1,2,3,4-Tetrahydro-2-methyl-9-acridinecarboxylic acid
    • 247571-77-3
    • VS-03024
    • AG-690/13415023
    • Z56822814
    • Oprea1_502060
    • AKOS016049383
    • CS-0218539
    • 2-Methyl-1,2,3,4-tetrahydro-acridine-9-carboxylic acid
    • Oprea1_589183
    • EN300-01304
    • MFCD01542218
    • STK411136
    • STL038459
    • AKOS000115297
    • AKOS005692389
    • G30395
    • BBL011722
    • HMS1631P09
    • 2-methyl-1,2,3,4-tetrahydroacridinium-9-carboxylate
    • DTXSID00378150
    • ALBB-011577
    • MDL: MFCD01542218
    • Inchi: 1S/C15H15NO2/c1-9-6-7-13-11(8-9)14(15(17)18)10-4-2-3-5-12(10)16-13/h2-5,9H,6-8H2,1H3,(H,17,18)
    • InChI Key: ZKCKKMVBVAVEIY-UHFFFAOYSA-N
    • SMILES: OC(C1C2C=CC=CC=2N=C2C=1CC(C)CC2)=O

Computed Properties

  • Exact Mass: 241.11035
  • Monoisotopic Mass: 241.110278721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 331
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 50.2Ų

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 421.0±45.0 °C at 760 mmHg
  • Flash Point: 208.4±28.7 °C
  • PSA: 50.19
  • Vapor Pressure: 0.0±1.0 mmHg at 25°C

2-Methyl-1,2,3,4-tetrahydroacridine-9-carboxylic acid Security Information

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